![molecular formula C13H11BrN2O3S B2597403 4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide CAS No. 1245796-85-3](/img/structure/B2597403.png)
4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide
Overview
Description
4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide is a chemical compound with the linear formula C13H11BrN2O3S . It is widely studied in scientific research for its potential applications.
Molecular Structure Analysis
The dihedral angle between the benzene rings in this compound is 6.1°, and an intramolecular O—H…N hydrogen bond helps to establish the conformation .Scientific Research Applications
Photodynamic Therapy and Photosensitizing
- Zinc phthalocyanine substituted with benzenesulfonamide derivatives, including 4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide, exhibits promising applications in photodynamic therapy, especially for cancer treatment. These compounds demonstrate high singlet oxygen quantum yield, making them effective as Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
- Another study highlights the photophysical and photochemical properties of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents, which are particularly useful for photocatalytic applications (Öncül, Öztürk, & Pişkin, 2021).
Antimicrobial Activity
- Schiff bases derived from sulfamethoxazole and various salicylaldehydes, including compounds related to 4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide, have shown significant antimicrobial activity against a range of pathogens, including Staphylococcus aureus and Mycobacterium tuberculosis. These compounds could potentially contribute to new antimicrobial drug development (Krátký et al., 2017).
Spectroscopic and Structural Analysis
- The spectroscopic and structural properties of 4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide and its derivatives have been extensively studied, contributing to the understanding of their potential applications in various fields. These studies include analyses through techniques like FT-IR, NMR, and X-ray diffraction (Yıldız et al., 2010).
Potential in Drug Development
- Sulfonamide derivatives, including those related to 4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide, have shown potential in drug development, particularly due to their antimicrobial properties. These studies provide insights into the bioactivity and molecular interactions of such compounds (Chohan & Shad, 2011).
Mechanism of Action
properties
IUPAC Name |
4-[(5-bromo-2-hydroxyphenyl)methylideneamino]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN2O3S/c14-10-1-6-13(17)9(7-10)8-16-11-2-4-12(5-3-11)20(15,18)19/h1-8,17H,(H2,15,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLZCXFNEZYMLLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N=CC2=C(C=CC(=C2)Br)O)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(5-Bromo-2-hydroxybenzylidene)amino]benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[4-(2-Cyanoacetyl)piperazin-1-yl]-1-ethyl-6-fluoro-4-oxoquinoline-3-carboxylic acid](/img/structure/B2597320.png)
![1-((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-ethylquinazoline-2,4(1H,3H)-dione](/img/structure/B2597321.png)
![3-(1-(2-(benzylthio)acetyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one](/img/structure/B2597329.png)
![2-(9-(4-chlorophenyl)-3-oxopyrazolo[1,5-a][1,2,4]triazolo[3,4-c]pyrazin-2(3H)-yl)-N-(3,4-dimethylphenyl)acetamide](/img/no-structure.png)